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Compound of Interest

Compound Name: Propanenitrile, 3-mercapto-

Cat. No.: B087174

This guide provides an in-depth exploration of Propanenitrile, 3-mercapto-, a versatile
bifunctional molecule of significant interest in chemical synthesis, materials science, and drug
development. We will delve into its fundamental properties, nomenclature, synthesis, and
diverse applications, offering field-proven insights and detailed protocols for the discerning
researcher.

Chemical Identity and Nomenclature

Propanenitrile, 3-mercapto- is an organosulfur compound characterized by the presence of
both a thiol (-SH) and a nitrile (-CN) functional group.[1] This dual reactivity is the cornerstone
of its utility in various chemical transformations.[2] The compound is a colorless, malodorous

liquid.[3]

Synonyms and Alternative Names

Accurate identification of chemical compounds is paramount in research and development.
Propanenitrile, 3-mercapto- is known by several synonyms and alternative names in the
literature and commercial listings, which can sometimes be a source of confusion. The
following table summarizes the most common nomenclature associated with this compound.
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Name Type Name Source
Systematic Name Propanenitrile, 3-mercapto- [21[41[5]

IUPAC Name 3-Sulfanylpropanenitrile [1112]14]
Common Synonyms 3-Mercaptopropionitrile [L1[41I51161[7]
B-Mercaptopropionitrile [1112116171

2-Cyanoethanethiol [L1211311617118]

1-Cyano-2-mercaptoethane (4161718l

2-Cyanoethyl mercaptan [41e6lr71sl

Ethanethiol, 2-cyano- [4]

CAS Registry Number 1001-58-7 [L121141511611 71

Key Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is essential for its
effective use in experimental design.
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Property Value Source
Molecular Formula Cs3HsNS [L12141s1e 718l
Molecular Weight 87.14 g/mol [L11[516]7118]
Appearance Colorless liquid [11[3]

o 30-32 °C at 0.08-0.12 mmHg:
Boiling Point [1][3]
87 °C at 15 torr

Density 1.0696 g/cm3 [1]
pKa 9.07+0.10 (Predicted) [6]
Flash Point 77 °C [8]

Soluble in most organic
Solubility solvents, partially soluble in [3]

water.

Synthesis of Propanenitrile, 3-mercapto-

The synthesis of Propanenitrile, 3-mercapto- can be achieved through several routes. A
common and well-documented method involves the reaction of acrylonitrile with a sulfur
source.

Synthesis from Acrylonitrile and Alkaline Hydrosulfide

One prominent synthetic pathway involves the reaction of acrylonitrile with sodium hydrosulfide
under alkaline conditions, which initially forms thiodipropionitrile.[9] This intermediate is then
reacted with alkaline hydrosulfide in the presence of a base to yield 3-mercaptopropionitrile.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propanenitrile-3-mercapto]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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